![molecular formula C10H5BrClF2N B1382860 4-Bromo-3-chloro-5,8-difluoro-2-methylquinoline CAS No. 1333252-68-8](/img/structure/B1382860.png)
4-Bromo-3-chloro-5,8-difluoro-2-methylquinoline
Overview
Description
4-Bromo-3-chloro-5,8-difluoro-2-methylquinoline (4-BCD-2-MeQ) is an important organic compound used in scientific research and laboratory experiments. It has a wide range of applications in organic chemistry, biochemistry, and physiology and is used in a variety of research fields. 4-BCD-2-MeQ is commonly used in chemical synthesis, and has been studied for its potential as an anti-cancer agent due to its unique properties.
Scientific Research Applications
Chemical Synthesis and Modification
Research on compounds structurally related to 4-Bromo-3-chloro-5,8-difluoro-2-methylquinoline has focused on chemical synthesis and modification. Studies have explored various methods for the chlorination, iodination, and bromination of methylquinolines. For example, Tochilkin et al. (1983) demonstrated methods for obtaining chloro- and iodo-methylquinolines through reactions in sulfuric acid with chlorine or iodine, alongside silver sulfate (Tochilkin, Gracheva, Kovel'man, & Prokof'ev, 1983). Additionally, Lei et al. (2015) discussed the synthesis of bromo-nitroquinolinyl compounds as intermediates in PI3K/mTOR inhibitors, demonstrating the compound's potential utility in pharmaceutical chemistry (Lei, Yuanbiao, Wang, Wang, Tang, & Xu, 2015).
Photocatalytic Reactions
In 2022, Zeng et al. conducted studies on photocatalytic defluorinative reactions using compounds similar to this compound. Their research involved activating the C(sp2)-Br bond of bromo-difluoroalkenes for radical cyclization, a process that could be significant in synthesizing complex organic compounds (Zeng, Li, Chen, & Zhou, 2022).
Antimalarial and Antibacterial Applications
Compounds structurally related to this compound have been explored for their potential antimalarial and antibacterial properties. Barlin et al. (1992) synthesized Mannich bases with structures similar to this compound, demonstrating significant in vitro antimalarial activity against Plasmodium falciparum (Barlin, Tian, Kotecka, & Rieckmann, 1992). Similarly, Siddappa and Mayana (2014) investigated the antibacterial and antifungal activities of metal complexes of a Schiff base ligand derived from a structurally similar quinoline, showing promising results (Siddappa & Mayana, 2014).
Properties
IUPAC Name |
4-bromo-3-chloro-5,8-difluoro-2-methylquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5BrClF2N/c1-4-9(12)8(11)7-5(13)2-3-6(14)10(7)15-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVHMPCGMJOBDRO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=CC(=C2C(=C1Cl)Br)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5BrClF2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.51 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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